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Compound of Interest

Compound Name:
(S)-3-Phosphoglyceric acid-

13C3sodium

Cat. No.: B15587370 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount for maintaining a secure laboratory environment

and ensuring regulatory compliance. This guide provides a detailed, step-by-step procedure for

the proper disposal of (S)-3-Phosphoglyceric acid-13C3 sodium salt, a stable, non-radioactive,

isotopically labeled compound.

The key consideration for the disposal of compounds labeled with stable isotopes like Carbon-

13 is that they are not radioactive.[1][2][3] Therefore, they do not necessitate the specialized

handling and disposal protocols required for radioactive materials. The disposal procedures are

dictated by the chemical properties of the molecule itself.[1][2] In this case, the disposal

method for (S)-3-Phosphoglyceric acid-13C3 sodium salt is the same as for its unlabeled

counterpart.

The safety data sheet for the unlabeled analogue, D-(−)-3-Phosphoglyceric acid disodium salt,

indicates that the compound can cause skin irritation, serious eye irritation, and may cause

respiratory irritation and damage to organs such as the eyes and central nervous system.[4]

Therefore, it must be handled as a hazardous chemical waste.

Key Disposal and Safety Parameters
To facilitate quick reference, the following table summarizes the essential safety and disposal

information for (S)-3-Phosphoglyceric acid-13C3 sodium salt.
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Parameter Information Citations

Waste Classification
Non-radioactive, hazardous

chemical waste.
[1][2][3][4]

Hazard Classification

Skin Irritation (Category 2),

Eye Irritation (Category 2A),

Specific Target Organ Toxicity -

Single Exposure (Category 2

and 3).

[4]

Primary Disposal Route

Licensed professional

hazardous waste disposal

service.

[5][6][7]

Environmental Hazards
Do not allow the product to

enter drains or water courses.
[4]

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, and a lab coat

are required.

[1][4]

Containerization
Use a compatible, leak-proof,

and clearly labeled container.
[1][6][7][8]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary actions for the safe disposal of waste containing (S)-3-

Phosphoglyceric acid-13C3 sodium salt from a laboratory setting.

Step 1: Waste Identification and Segregation

Confirm Identity: Ensure the waste material is indeed (S)-3-Phosphoglyceric acid-13C3

sodium salt.

Segregate Waste: Do not mix waste containing this compound with general laboratory trash

or other waste streams.[1] If it is mixed with other hazardous chemicals, the entire mixture
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must be treated according to the most hazardous component.[3] Keep it separate from

incompatible materials, such as strong oxidizing agents.[4][9]

Step 2: Containerization and Labeling

Select Appropriate Container: Use a chemically compatible, leak-proof container with a

secure lid.[6][7][8] Plastic containers are often preferred for chemical waste.[7]

Label Container Clearly: The container must be clearly labeled with the full chemical name: "

(S)-3-Phosphoglyceric acid-13C3 sodium salt waste" and any other identifiers required by

your institution's Environmental Health and Safety (EHS) department.[1][6][7] The label

should also include appropriate hazard symbols.

Step 3: Accumulation and Storage

Designated Storage Area: Store the sealed waste container in a designated and properly

marked satellite accumulation area within the laboratory, at or near the point of generation.[6]

[7][8][9]

Secure Storage: Ensure the container is kept closed except when adding waste.[5][6][7]

Store the container in a well-ventilated area, away from incompatible materials.

Step 4: Disposal Request and Pickup

Arrange for Disposal: Contact your institution's EHS department or a licensed professional

waste disposal company to arrange for pickup.[5][6][7] Do not dispose of this chemical down

the drain or in the regular trash.[4][5]

Follow Institutional Procedures: Adhere to all institutional, local, state, and federal regulations

for hazardous waste disposal.

Step 5: Disposal of Empty Containers

Decontamination: Triple-rinse empty containers that held (S)-3-Phosphoglyceric acid-13C3

sodium salt with a suitable solvent (e.g., water).[5]
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Rinsate Disposal: Collect the rinsate and treat it as hazardous waste, adding it to the

designated waste container.[2]

Container Disposal: After triple-rinsing and defacing the chemical label, the empty container

may be disposed of as regular trash, provided this is in accordance with your institution's

policies.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (S)-3-

Phosphoglyceric acid-13C3 sodium salt.
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Disposal Workflow for (S)-3-Phosphoglyceric acid-13C3 sodium salt

Start: Generation of Waste

Characterize Waste
(Confirm Identity and Hazards)

Is the waste mixed with
other hazardous materials?

Segregate Waste Stream

No

Treat as Most
Hazardous Component

Yes

Containerize in a Labeled,
Compatible, Sealed Container

Store in Designated
Satellite Accumulation Area

Contact EHS for Pickup
by Licensed Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for (S)-3-Phosphoglyceric acid-13C3 sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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